1-(2-((3-methoxybenzyl)amino)-2-oxoethyl)-6-oxo-N-(p-tolyl)-1,6-dihydropyridazine-3-carboxamide
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Overview
Description
1-({[(3-METHOXYPHENYL)METHYL]CARBAMOYL}METHYL)-N-(4-METHYLPHENYL)-6-OXO-1,6-DIHYDROPYRIDAZINE-3-CARBOXAMIDE is a complex organic compound with potential applications in various scientific fields. This compound features a pyridazine ring, which is known for its biological activity and potential therapeutic applications.
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 1-({[(3-METHOXYPHENYL)METHYL]CARBAMOYL}METHYL)-N-(4-METHYLPHENYL)-6-OXO-1,6-DIHYDROPYRIDAZINE-3-CARBOXAMIDE typically involves multiple steps, including the formation of the pyridazine ring and subsequent functionalization. Common reagents used in the synthesis include 3-methoxybenzylamine, 4-methylphenyl isocyanate, and various catalysts to facilitate the reactions .
Industrial Production Methods
Industrial production methods for this compound would likely involve optimization of the synthetic route to maximize yield and minimize costs. This could include the use of continuous flow reactors and advanced purification techniques to ensure the purity of the final product.
Chemical Reactions Analysis
Types of Reactions
1-({[(3-METHOXYPHENYL)METHYL]CARBAMOYL}METHYL)-N-(4-METHYLPHENYL)-6-OXO-1,6-DIHYDROPYRIDAZINE-3-CARBOXAMIDE can undergo various chemical reactions, including:
Oxidation: This reaction can introduce additional functional groups or modify existing ones.
Reduction: This reaction can reduce the compound to simpler forms or alter its oxidation state.
Substitution: This reaction can replace one functional group with another, potentially altering the compound’s properties.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various catalysts to facilitate substitution reactions. The conditions for these reactions typically involve controlled temperatures and pressures to ensure the desired outcome.
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation might yield a compound with additional oxygen-containing functional groups, while reduction could result in a simpler, more reduced form of the original compound.
Scientific Research Applications
Chemistry: It can be used as a building block for the synthesis of more complex molecules.
Biology: Its biological activity makes it a candidate for studying various biological processes.
Medicine: It has potential therapeutic applications due to its biological activity.
Industry: It can be used in the development of new materials or as a catalyst in various industrial processes.
Mechanism of Action
The mechanism of action of 1-({[(3-METHOXYPHENYL)METHYL]CARBAMOYL}METHYL)-N-(4-METHYLPHENYL)-6-OXO-1,6-DIHYDROPYRIDAZINE-3-CARBOXAMIDE involves its interaction with specific molecular targets and pathways. This compound may bind to certain enzymes or receptors, altering their activity and leading to various biological effects. The exact molecular targets and pathways involved would depend on the specific application and context of its use .
Comparison with Similar Compounds
Similar Compounds
Indole Derivatives: These compounds also have a heterocyclic structure and exhibit various biological activities.
Benzimidazole Derivatives: These compounds are known for their therapeutic potential and biological activity.
Uniqueness
1-({[(3-METHOXYPHENYL)METHYL]CARBAMOYL}METHYL)-N-(4-METHYLPHENYL)-6-OXO-1,6-DIHYDROPYRIDAZINE-3-CARBOXAMIDE is unique due to its specific structure, which combines a pyridazine ring with methoxyphenyl and methylphenyl groups. This unique structure may confer specific biological activities and properties that are not found in other similar compounds .
Properties
Molecular Formula |
C22H22N4O4 |
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Molecular Weight |
406.4 g/mol |
IUPAC Name |
1-[2-[(3-methoxyphenyl)methylamino]-2-oxoethyl]-N-(4-methylphenyl)-6-oxopyridazine-3-carboxamide |
InChI |
InChI=1S/C22H22N4O4/c1-15-6-8-17(9-7-15)24-22(29)19-10-11-21(28)26(25-19)14-20(27)23-13-16-4-3-5-18(12-16)30-2/h3-12H,13-14H2,1-2H3,(H,23,27)(H,24,29) |
InChI Key |
KBYSGMQEMSVFLT-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC=C(C=C1)NC(=O)C2=NN(C(=O)C=C2)CC(=O)NCC3=CC(=CC=C3)OC |
Origin of Product |
United States |
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